Cas no 1018143-24-2 (5-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidine-7-carboxylic acid)

• Product Name: 5-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidine-7-carboxylic acid
• CAS No: 1018143-24-2
• MF: C₁₂H₇FN₄O₂
• MW: 258.207985162735
• MDL: MFCD09701759
• CID: 3159098
• PubChem ID: 25247792
• Update Time: 2025-05-25

5-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid
• 5-(4-fluorophenyl)-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid
• [1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid, 5-(4-fluorophenyl)-
• 5-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidine-7-carboxylic acid
• 1018143-24-2
• 857-838-2
• AKOS005167816
• TQB14324
• 5-(4-fluorophenyl)-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylicacid
• STK352147
• EN300-231593
• 5-(4-Fluorophenyl)-(1,2,4)triazolo(1,5-a)pyrimidine-7-carboxylic acid

• MDL： MFCD09701759
• Inchi： 1S/C12H7FN4O2/c13-8-3-1-7(2-4-8)9-5-10(11(18)19)17-12(16-9)14-6-15-17/h1-6H,(H,18,19)
• InChI Key： GMLJATHLEWYGQT-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C(C(O)=O)=CC(C1=CC=C(F)C=C1)=N2

Computed Properties

• Exact Mass: 258.05530364Da
• Monoisotopic Mass: 258.05530364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(4-fluorophenyl)-1,2,4triazolo1,5-apyrimidine-7-carboxylic acid

Comprehensive Overview of 5-(4-fluorophenyl)-1,2,4-triazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 1018143-24-2)

The compound 5-(4-fluorophenyl)-1,2,4-triazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 1018143-24-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the 1,2,4-triazolo[1,5-a]pyrimidine class, which is known for its diverse applications in drug discovery and material science. The presence of a 4-fluorophenyl moiety and a carboxylic acid functional group enhances its reactivity and makes it a valuable intermediate for further chemical modifications.

In recent years, researchers have focused on the synthesis and optimization of triazolo-pyrimidine derivatives due to their promising pharmacological properties. The 5-(4-fluorophenyl)-1,2,4-triazolo[1,5-a]pyrimidine-7-carboxylic acid has been studied for its potential role in modulating enzyme activity, particularly in the context of kinase inhibition. Kinases are a hot topic in modern drug development, as they play critical roles in cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. The fluorophenyl group in this compound is believed to contribute to its binding affinity and selectivity toward specific biological targets.

The synthesis of CAS No. 1018143-24-2 typically involves multi-step organic reactions, including cyclization and functional group transformations. One common approach is the condensation of appropriately substituted pyrimidine precursors with hydrazine derivatives, followed by oxidation to introduce the triazole ring. The carboxylic acid group can be further derivatized to produce esters, amides, or other derivatives, expanding the compound's utility in medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for designing novel small-molecule inhibitors, a trending area in precision medicine.

From an analytical perspective, 5-(4-fluorophenyl)-1,2,4-triazolo[1,5-a]pyrimidine-7-carboxylic acid can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and identity of the compound, which is crucial for its application in high-throughput screening and structure-activity relationship (SAR) studies. The fluorine atom in its structure also makes it amenable to 19F-NMR, a powerful tool for studying molecular interactions in complex biological systems.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals, particularly in the development of new crop protection agents. The triazolo-pyrimidine core is known to exhibit herbicidal and fungicidal activities, making it a candidate for sustainable agriculture solutions. With the growing demand for eco-friendly pesticides, researchers are exploring ways to optimize its efficacy while minimizing environmental impact. This aligns with the broader trend of green chemistry and the search for alternatives to traditional agrochemicals.

In conclusion, 5-(4-fluorophenyl)-1,2,4-triazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 1018143-24-2) represents a versatile and promising compound with wide-ranging applications in drug discovery and agrochemical innovation. Its unique structure, combined with the growing interest in kinase inhibitors and sustainable agrochemicals, positions it as a valuable subject for ongoing research. As scientists continue to unravel its potential, this compound may pave the way for breakthroughs in targeted therapies and environmentally conscious farming practices.